Ketone, piperidino(1,2,3,4-tetrahydro-9-acridinyl)

• IUPAC Name: piperidin-1-yl(1,2,3,4-tetrahydroacridin-9-yl)methanone
• InChI: InChI=1S/C19H22N2O/c22-19(21-12-6-1-7-13-21)18-14-8-2-4-10-16(14)20-17-11-5-3-9-15(17)18/h2,4,8,10H,1,3,5-7,9,11-13H2
• InChI Key: QVOXSBQCBQISDL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=C3CCCCC3=NC4=CC=CC=C42
• Molecular Formula: C19H22N2O
• DSSTOX Substance ID: DTXSID70221240
• Molecular Weight: 294.4 g/mol
• CAS RN: 7101-58-8

Description

Ketone, piperidino(1,2,3,4-tetrahydro-9-acridinyl) is a chemical compound with diverse applications in the fields of chemistry, biochemistry, and medicine. It is a synthetic compound and is also known as 9-Acridinone or 9-Acridinamine. It is a white crystalline solid and has a molecular weight of 158.17 g/mol. It is insoluble in water and is soluble in organic solvents.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis Techniques : A series of new 9-acridanylmethyl ketones have been prepared by adding sodium derivatives of various ketones to acridine, followed by dehydrogenation to 9-acridinylmethyl ketones (Sheppard & Levine, 1964).
• Ring Expansion and Carbonylation : In studies involving carbonylation of pyrrolidines catalyzed by cobalt carbonyl, piperidinones are formed, indicating potential applications in the synthesis of heterocyclic nitrogen ketones (Wang & Alper, 1992).
• Reactions with C,N-Diarylnitrones : The reaction of 9-vinylacridine with C,N-diarylnitrones has led to the formation of 5-(9-acridinyl)-2,3-diarylisoxazolidines and 9-acridinyl styryl ketones, revealing a new type of thermal decomposition of isoxazolidine rings (Tsuge & Torii, 1976).
• Synthesis of β-Dicarbonylated Tetrahydropiperidines : A novel synthesis method for β-dicarbonylated tetrahydropiperidines has been developed, utilizing piperidine derivatives with methyl ketones (Wang et al., 2019).

Applications in Organic Chemistry

• Preparation of Novel Compounds : Piperidine reacts with 2,4,6-cyclooctatrien-1-one to produce 8-piperidino-3,5,7-octatrien-2-one and other compounds, indicating its utility in organic synthesis (OgawaMasashi & MatsudaTsutomu, 1975).
• Ultrasound-Promoted Synthesis : An efficient one-pot synthesis method for pyridin-2(1H)-one derivatives using piperidine-catalyzed reactions has been developed, showcasing its use in creating complex organic structures (Yang et al., 2013).

Novel Synthesis Methods

• Improved Preparation of 1-Nitroalkenes : Piperidine has been used as a catalyst in the preparation of β-nitroalkyl sulfides, which are key intermediates in synthesizing 2,2-disubstituted 1-nitroalkenes (Lin et al., 2001).